[4-[(4-Aminopiperidin-1-yl)methyl]phenyl]methanol

• Molecular Formula: C13H20N2O
• Molecular Weight: 220.31 g/mol
• IUPAC Name: [4-[(4-aminopiperidin-1-yl)methyl]phenyl]methanol
• InChI: InChI=1S/C13H20N2O/c14-13-5-7-15(8-6-13)9-11-1-3-12(10-16)4-2-11/h1-4,13,16H,5-10,14H2
• InChI Key: LWZWCXFVJZVOOF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N)CC2=CC=C(C=C2)CO

Description

[4-[(4-Aminopiperidin-1-yl)methyl]phenyl]methanol is a compound that features a piperidine ring, which is a six-membered ring containing one nitrogen atom. Piperidine derivatives are known for their wide range of biological activities and are commonly used in medicinal chemistry

Preparation Methods

The synthesis of [4-[(4-Aminopiperidin-1-yl)methyl]phenyl]methanol typically involves the reaction of 4-aminopiperidine with benzyl chloride, followed by reduction to yield the desired product. The reaction conditions often include the use of a suitable solvent, such as ethanol or methanol, and a reducing agent like sodium borohydride . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

[4-[(4-Aminopiperidin-1-yl)methyl]phenyl]methanol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can further modify the compound, often using agents like lithium aluminum hydride.

Substitution: The amino group in the piperidine ring can undergo substitution reactions with electrophiles, leading to the formation of various derivatives.

Common reagents and conditions used in these reactions include solvents like dichloromethane, catalysts such as palladium on carbon, and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

[4-[(4-Aminopiperidin-1-yl)methyl]phenyl]methanol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is explored for its potential therapeutic applications, such as in the treatment of neurological disorders and as an analgesic.

Industry: The compound is used in the production of various chemical intermediates and as a reagent in organic synthesis.

Comparison with Similar Compounds

[4-[(4-Aminopiperidin-1-yl)methyl]phenyl]methanol can be compared with other similar compounds, such as:

Piperidine derivatives: These compounds share the piperidine ring structure and exhibit similar biological activities.

Pyrrolidine derivatives: These compounds have a five-membered ring with one nitrogen atom and are also used in medicinal chemistry.

Phenylmethanol derivatives: These compounds contain a phenyl group attached to a methanol moiety and are used in various chemical applications.

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties.